2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide

• IUPAC Name: 2-[1-[(3,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C19H29N3O4/c1-13(2)11-21-18(23)10-15-19(24)20-7-8-22(15)12-14-5-6-16(25-3)17(9-14)26-4/h5-6,9,13,15H,7-8,10-12H2,1-4H3,(H,20,24)(H,21,23)
• InChI Key: FFWDEFOHSOUYRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1C(=O)NCCN1CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H29N3O4
• Molecular Weight: 363.5 g/mol

Description

The compound “2-[1-(3,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it also contains dimethoxybenzyl and isobutylacetamide groups.

Molecular Structure Analysis

The compound contains a piperazine ring, which is a saturated cyclic molecule with the formula (CH2)4(NH)2. It also contains a dimethoxybenzyl group, which is a benzene ring substituted with two methoxy groups and one benzyl group. The isobutylacetamide group consists of an isobutyl group attached to an amide functional group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide, dimethoxybenzyl, and piperazine functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The dimethoxybenzyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could enhance its solubility in polar solvents. The piperazine ring might influence its boiling and melting points.